Cas no 2408430-15-7 (5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester)

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf stability while maintaining compatibility with palladium-catalyzed transformations. This heterocyclic boronate is particularly useful in constructing complex molecular frameworks, including pharmaceutical intermediates and functional materials. Its rigid pyrindine core contributes to regioselective coupling, making it valuable for targeted synthesis. The compound is typically handled under inert conditions to preserve its integrity. Its balanced reactivity profile allows for efficient cross-coupling with a range of aryl and heteroaryl halides, facilitating diverse bond-forming applications in medicinal and materials chemistry.
5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester structure
2408430-15-7 structure
Product Name:5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester
CAS No:2408430-15-7
MF:C14H18BNO3
MW:259.108623981476
MDL:MFCD26520386
CID:4776675
Update Time:2026-02-26

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • SB36094
    • 5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester
    • 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
    • 5H-Cyclopenta[b]pyridin-5-one, 6,7-dihydro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • MDL: MFCD26520386
    • Inchi: 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)9-7-10-11(16-8-9)5-6-12(10)17/h7-8H,5-6H2,1-4H3
    • InChI Key: IUORAGXFCTVJCZ-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C3CCC(C3=C2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Topological Polar Surface Area: 48.4

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 389.4±42.0 °C(Predicted)
  • pka: 3.37±0.20(Predicted)

5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Pricemore >>

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5-Oxo-6,7-dihydro-5H-[1]pyrindine-3-boronic acid pinacol ester Related Literature

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